Cas no 77611-72-4 (α-Methoxy-α-(trifluoromethyl)benzeneacetic acid methyl ester)

• Product Name: α-Methoxy-α-(trifluoromethyl)benzeneacetic acid methyl ester
• CAS No: 77611-72-4
• MF: C₁₁H₁₁F₃O₃
• MW: 248.198454141617
• CID: 1787348
• PubChem ID: 604963
• Update Time: 2025-04-21

α-Methoxy-α-(trifluoromethyl)benzeneacetic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• α-Methoxy-α-(trifluoromethyl)benzeneacetic acid methyl ester
• methyl alpha-methoxy-alpha-trifluoromethylphenylacetate
• Methyl 3,3,3-trifluoro-2-methoxy-2-phenylpropanoate
• AKOS024263876
• Benzeneacetic acid, .alpha.-methoxy-.alpha.-(trifluoromethyl)-, methyl ester
• 77611-72-4
• Benzeneacetic acid, alpha-methoxy-alpha-(trifluoromethyl)-, methyl ester
• Methyl 3,3,3-trifluoro-2-methoxy-2-phenylpropanoate #
• MFCD29066388
• alpha-Methoxy-alpha-(trifluoromethyl)phenylacetic acid methyl ester
• SCHEMBL8171410

• Inchi： 1S/C11H11F3O3/c1-16-9(15)10(17-2,11(12,13)14)8-6-4-3-5-7-8/h3-7H,1-2H3
• InChI Key： RGACWXDYKJJHSQ-UHFFFAOYSA-N
• SMILES： FC(C(C(=O)OC)(C1C=CC=CC=1)OC)(F)F

Computed Properties

• Exact Mass: 248.06602869g/mol
• Monoisotopic Mass: 248.06602869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.5Ų